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Compound of Interest

Compound Name: Nerylacetone

Cat. No.: B1225463

Essential Safety and Handling Guide for
Nerylacetone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Nerylacetone, including detailed operational and disposal plans to
minimize risk and ensure compliance.

Physicochemical and Toxicological Data

A clear understanding of Nerylacetone's properties is the first step in safe handling. The
following table summarizes key quantitative data.
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Property Value Source
Molecular Formula C13H220 N/A
Molecular Weight 194.31 g/mol N/A
Appearance Colorless to pale yellow liquid [1]
Boiling Point 106-107 °C at 760 mmHg [1]
Flash Point 107.22 °C (225.00 °F) [1]
Specific Gravity 0.868 g/cm3 at 25 °C [1]
Solubility Insoluble in water, soluble in o
alcohol.

Oral/Parenteral Toxicity Not determined [2]
Dermal Toxicity Not determined [2]
Inhalation Toxicity Not determined [2]

Hazard Identification and Personal Protective Equipment
(PPE)

Nerylacetone is classified as an irritant, particularly to the skin and eyes[2][3]. Adherence to
proper PPE protocols is mandatory to prevent exposure.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood[4].
o Ensure easy access to a safety shower and eye wash station[4].

Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and
irritation[2][4]. Nitrile gloves
offer good resistance to a

range of chemicals.

Eye Protection

Chemical safety goggles or a

face shield.

To protect eyes from splashes
and irritation[2][4].

Skin and Body Protection

Laboratory coat.

To protect skin and clothing

from accidental splashes.

Respiratory Protection

A government-approved
respirator should be used if
ventilation is inadequate or for

spill response.

To prevent respiratory tract
irritation from vapors,
especially in enclosed spaces
or during aerosol-generating

procedures[3][4].

Operational and Handling Procedures

A systematic approach to handling Nerylacetone from receipt to disposal is critical for safety.

Receiving and Storage:

o Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames[4].

o Keep containers tightly closed and refrigerate for long-term storage[1][2].

Handling:

e Avoid contact with skin and eyes|2].

e Do not breathe vapors[4].

e Wash hands thoroughly after handling[4].
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» Use non-sparking tools to prevent ignition[4].
Spill Management:
e Minor Spills:

o Evacuate the immediate area.

[e]

Wear appropriate PPE, including respiratory protection.

o

Absorb the spill with inert material such as sand or vermiculite[4].

Place the absorbed material into a closed, labeled container for disposal[4].

[¢]

Ventilate the area and wash the spill site after material pickup is complete[4].

[e]

e Major Spills:
o Evacuate the laboratory and alert safety personnel.
o Contain the spill if possible without risk.

o Follow established emergency procedures.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention[2][5].

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

develops or persists[5].

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] )
is difficult, give oxygen. Seek medical
attention[4].
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek medical attention.

Disposal Plan

Proper disposal of Nerylacetone and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Unused Nerylacetone and materials contaminated with it should be
considered hazardous waste.

» Containerization: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal
company. All waste disposal must be in accordance with local, state, and federal
regulations[6]. Do not dispose of down the drain.

Experimental Workflow for Safe Handling of
Nerylacetone
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Safe Handling Workflow for Nerylacetone
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Caption: Logical workflow for the safe handling of Nerylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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